Cas no 392300-61-7 (N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide)

• Product Name: N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide
• CAS No: 392300-61-7
• MF: C₁₇H₂₀N₄O₂S₂
• MW: 376.496300697327
• CID: 6575205
• Update Time: 2025-08-02

N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide
• N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-methylbutanamide
• Butanamide, N-[5-[[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-3-methyl-

• Inchi： 1S/C17H20N4O2S2/c1-11(2)9-14(22)18-16-19-20-17(25-16)24-10-15(23)21-8-7-12-5-3-4-6-13(12)21/h3-6,11H,7-10H2,1-2H3,(H,18,19,22)
• InChI Key： PEKCATNFSOQSIN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N2C3=C(C=CC=C3)CC2)=O)S1)(=O)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide

Research Briefing on N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide (CAS: 392300-61-7)

Recent studies on N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide (CAS: 392300-61-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining indole and thiadiazole moieties, has shown promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and characterization of this compound have been detailed in recent publications, emphasizing its stability and bioavailability. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm its molecular structure. Preliminary in vitro studies demonstrated significant inhibitory effects on key inflammatory markers, suggesting potential applications in treating chronic inflammatory diseases.

Further investigations into the mechanism of action revealed that N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide acts as a selective modulator of certain kinase pathways. This specificity reduces the likelihood of off-target effects, a common challenge in kinase inhibitor development. Molecular docking studies supported these findings, showing high affinity binding to the active sites of target kinases.

In vivo studies conducted on animal models provided additional evidence of the compound's efficacy. Treated subjects exhibited reduced tumor growth rates and diminished inflammatory responses compared to control groups. These results were statistically significant, with p-values <0.05, underscoring the compound's therapeutic potential. However, further pharmacokinetic and toxicological studies are required to assess its safety profile and optimize dosing regimens.

The current research landscape also explores the compound's potential in combination therapies. Synergistic effects were observed when N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide was co-administered with established chemotherapeutic agents, enhancing their efficacy while minimizing adverse effects. These findings open new avenues for developing multi-target treatment strategies.

Despite these promising results, challenges remain in scaling up the synthesis of this compound for clinical trials. Researchers are investigating more efficient synthetic routes to ensure consistent quality and yield. Additionally, the development of suitable formulations to enhance its solubility and stability is underway, addressing critical barriers to its clinical translation.

In conclusion, N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methylbutanamide represents a compelling candidate for further development in the pharmaceutical industry. Its dual action as an anti-inflammatory and anti-cancer agent, coupled with its selective mechanism, positions it as a valuable addition to the current therapeutic arsenal. Continued research efforts will be essential to fully realize its clinical potential.